molecular formula C25H25BrClNO3 B1657364 2-[(3-bromo-4-methoxyphenyl)methyl]-1-(3-chlorophenyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline CAS No. 5641-48-5

2-[(3-bromo-4-methoxyphenyl)methyl]-1-(3-chlorophenyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline

Cat. No.: B1657364
CAS No.: 5641-48-5
M. Wt: 502.8 g/mol
InChI Key: GEGZVBFYPXPOMF-UHFFFAOYSA-N
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Description

2-[(3-bromo-4-methoxyphenyl)methyl]-1-(3-chlorophenyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline is a useful research compound. Its molecular formula is C25H25BrClNO3 and its molecular weight is 502.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

5641-48-5

Molecular Formula

C25H25BrClNO3

Molecular Weight

502.8 g/mol

IUPAC Name

2-[(3-bromo-4-methoxyphenyl)methyl]-1-(3-chlorophenyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline

InChI

InChI=1S/C25H25BrClNO3/c1-29-22-8-7-16(11-21(22)26)15-28-10-9-17-13-23(30-2)24(31-3)14-20(17)25(28)18-5-4-6-19(27)12-18/h4-8,11-14,25H,9-10,15H2,1-3H3

InChI Key

GEGZVBFYPXPOMF-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)CN2CCC3=CC(=C(C=C3C2C4=CC(=CC=C4)Cl)OC)OC)Br

Canonical SMILES

COC1=C(C=C(C=C1)CN2CCC3=CC(=C(C=C3C2C4=CC(=CC=C4)Cl)OC)OC)Br

Origin of Product

United States

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